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Compound of Interest

Compound Name: Melflufen hydrochloride

Cat. No.: B3182275

This guide provides a comprehensive overview of Melflufen hydrochloride, a first-in-class
peptide-drug conjugate designed for the treatment of multiple myeloma. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical structure, mechanism of action, experimental data, and relevant protocols.

Chemical Structure and Properties

Melflufen hydrochloride (melphalan flufenamide hydrochloride) is a dipeptide prodrug of the

alkylating agent melphalan.[1][2] Its chemical design as a peptide-drug conjugate enhances its
cellular uptake and allows for targeted release of its cytotoxic payload within cancer cells.[3][4]
The drug substance is the L,L-isomer, containing two stereogenic centers.[5]

Table 1: Chemical Identifiers for Melflufen Hydrochloride
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Identifier Value

ethyl (2S)-2-[[(2S)-2-amino-3-[4-[bis(2-
IUPAC Name chloroethyl)amino]phenyl]propanoylJamino]-3-
(4-fluorophenyl)propanoate;hydrochloride[6]

CCOC(=0)--INVALID-LINK--F)NC(=O)--

SMILES
INVALID-LINK--N(CCCI)CCCI)N.CI[6]
CAS Number 380449-54-7[1][6]
Molecular Formula C24H31CI3FN303[6][7]
) 534.88 g/mol (Hydrochloride Salt)[6][7][8]
Molecular Weight
498.42 g/mol (Free Base)[5][9]
Melphalan flufenamide hydrochloride, J1
Synonyms

hydrochloride, Pepaxto[6][9]

Mechanism of Action

Melflufen is engineered for enhanced efficacy and tumor cell selectivity compared to its parent
compound, melphalan. Its high lipophilicity allows it to rapidly and freely cross cell membranes,
bypassing the need for transporter proteins that can be associated with drug resistance.[3][10]

Once inside the cell, Melflufen is rapidly hydrolyzed by peptidases and esterases, which are
often overexpressed in multiple myeloma cells.[3][10][11] This enzymatic cleavage releases the
hydrophilic and active alkylating agent, melphalan, which then becomes entrapped within the
cell, leading to a high intracellular concentration.[4][10][12] The entrapped melphalan exerts its
cytotoxic effect by alkylating DNA, which induces irreversible DNA damage, triggers the DNA
damage response pathway, and ultimately leads to apoptosis.[1][10][13] This targeted
intracellular accumulation results in Melflufen being up to 50-fold more potent than melphalan
in myeloma cells.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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